8-(Ethoxymethyl)-6-azaspiro[3.4]octane

• IUPAC Name: 8-(ethoxymethyl)-6-azaspiro[3.4]octane
• InChI: InChI=1S/C10H19NO/c1-2-12-7-9-6-11-8-10(9)4-3-5-10/h9,11H,2-8H2,1H3
• InChI Key: FMHDFNOQZJVJPX-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CNCC12CCC2
• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol

Description

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound, including the starting materials, reaction conditions, and the steps involved in the synthesis process.

Molecular Structure Analysis

This involves examining the compound’s molecular geometry, bond lengths and angles, and electronic structure. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry might be used.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes, including its reactivity and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This would involve studying properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Mechanism of Action

If the compound has a biological activity, the mechanism of action would involve studying how the compound interacts with biological systems or processes.

Safety and Hazards

This would involve examining the compound’s toxicity, flammability, and other hazards. It might also include information on safe handling and storage procedures.

Future Directions

This would involve discussing potential future research directions, such as new synthetic methods, applications, or investigations into the compound’s properties.